![molecular formula C9H9BrO B1625359 4-(2-Bromoethyl)benzaldehyde CAS No. 7617-70-1](/img/structure/B1625359.png)
4-(2-Bromoethyl)benzaldehyde
Overview
Description
4-(2-Bromoethyl)benzaldehyde is an organic compound that contains both bromine and benzene rings in its molecular structure. It has a molecular weight of 213.07 .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the reaction of 2- (2-bromoethyl)benzaldehyde with a variety of aryl, heteroaryl amines . Another method involves the reaction of 2-aminobenzenethiols and acetophenones under metal-free conditions .Molecular Structure Analysis
The molecular formula of this compound is C9H9BrO . The InChI code is 1S/C9H9BrO/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4,7H,5-6H2 .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can be used in the synthesis of benzamides through direct condensation of carboxylic acids and amines . It can also participate in the synthesis of benzothiazoles from 2-aminothiophenol and aldehydes .Physical And Chemical Properties Analysis
This compound has a molecular weight of 213.07 . It has a predicted boiling point of 285.7±15.0 °C and a predicted density of 1.448±0.06 g/cm3 .Scientific Research Applications
Synthesis of Anticancer Drug Intermediates
4-(2-Bromoethyl)benzaldehyde plays a crucial role as an intermediate in the synthesis of various small molecule anticancer drugs. Its derivatives are integral in the development of new antitumor drugs, improving their selectivity, efficiency, and safety. For instance, the synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde, a water-soluble aldehyde, has been optimized for high yield and is pivotal in creating effective anticancer medications (Zhang, Cao, Xu, & Wang, 2018).
Asymmetric Catalysis in Organic Synthesis
This compound is used in the synthesis of chiral dihydroisoquinolinium salts, which act as effective asymmetric catalysts for the epoxidation of simple alkenes. Such catalysts are valuable in producing enantiomerically pure compounds, essential for various applications in organic chemistry (Page, Buckley, Rassias, & Blacker, 2006).
Synthesis of Labelled Benzaldehydes
This compound is involved in the synthesis of highly functionalized 2H and 13C labeled benzaldehydes. These labeled compounds are crucial in the study of organic synthesis and have wide applications in creating natural products and pharmaceutical drugs (Boga, Alhassan, & Hesk, 2014).
Preparation of Organic Ionic Liquids
The compound is utilized in the preparation of thiazolium-ion-based organic ionic liquids (OILs). These novel OILs are significant in promoting the benzoin condensation of benzaldehyde, showcasing its utility in the development of new ionic liquid systems (Davis & Forrester, 1999).
Fungitoxicity Studies
This compound derivatives have been synthesized and evaluated for their fungitoxic properties. These studies are crucial in the development of new compounds to combat phytopathogenic fungi, which can have significant applications in agriculture (Sandhar, Sharma, & Manrao, 2008).
Mechanism of Action
Target of Action
The primary target of 4-(2-Bromoethyl)benzaldehyde is the benzene ring. The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This makes the benzene ring especially stable and it wants to be retained during reactions .
Mode of Action
The compound interacts with its targets through a process known as electrophilic aromatic substitution . This is a two-step mechanism:
- Step 1 (Slow) : The electrons in the pi bond attack the electrophile. One carbon gets a positive charge while the other forms a C-E bond. This forms the arenium ion .
- Step 2 (Fast) : The lone pair of electrons on a base attacks the hydrogen. This causes the electrons in the C-H bond to form a C-C double bond and aromaticity is reformed .
Biochemical Pathways
It is known that the compound undergoes electrophilic aromatic substitution, which is a common reaction in organic chemistry .
Pharmacokinetics
The compound’s predicted boiling point is 2857±150 °C , and its predicted density is 1.448±0.06 g/cm3 , which may influence its bioavailability.
Result of Action
The result of the action of this compound is the formation of a substituted benzene ring . This occurs after the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . A proton is then removed from this intermediate, yielding a substituted benzene ring .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored at 2-8℃ .
Future Directions
4-(2-Bromoethyl)benzaldehyde has potential applications in the synthesis of benzamides and benzothiazoles, which are widely used in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents .
Relevant Papers The relevant papers retrieved provide valuable information on the synthesis, reactions, and potential applications of this compound . They highlight the compound’s role in the synthesis of benzamides and benzothiazoles, and its potential for future research and applications .
Properties
IUPAC Name |
4-(2-bromoethyl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4,7H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJEZEUJKYFXNKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCBr)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30454678 | |
Record name | 4-(2-bromoethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7617-70-1 | |
Record name | 4-(2-bromoethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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